5-(3-fluoro-4-methoxyphenyl)oxazole
Overview
Description
“5-(3-fluoro-4-methoxyphenyl)oxazole” is a synthetic compound . It is part of the oxazole compounds, which include one nitrogen atom and one oxygen atom in a five-membered heterocyclic ring . These compounds are present in various biological activities and have received attention from researchers globally .
Synthesis Analysis
The synthesis of oxazole-based molecules like “this compound” often involves the van Leusen reaction, based on tosylmethylisocyanides (TosMICs) . This strategy is one of the most appropriate for preparing oxazole-based medicinal compounds .Molecular Structure Analysis
The oxazole ring, with one nitrogen atom and one oxygen atom, is widely displayed in natural products and synthetic molecules . It is known as a prime skeleton for drug discovery . Due to its structural and chemical diversity, oxazole-based molecules enable different types of interactions with various receptors and enzymes, showing broad biological activities .Scientific Research Applications
Antimicrobial Activity
Oxazole derivatives have been found to exhibit significant antimicrobial activity . The substitution pattern in oxazole derivatives plays a pivotal role in delineating these biological activities .
Anticancer Activity
Oxazole derivatives have shown promising results in the field of anticancer research . For example, certain 1,2,4-oxadiazole linked 5-fluorouracil derivatives have demonstrated more promising anticancer activity than the standard .
Antitubercular Activity
Some oxazole derivatives have been found to exhibit antitubercular activity . This makes them a potential area of study for the development of new treatments for tuberculosis.
Anti-inflammatory Activity
Oxazole derivatives have also been associated with anti-inflammatory activity . This suggests potential applications in the treatment of conditions characterized by inflammation.
Antidiabetic Activity
Certain oxazole derivatives have been found to exhibit antidiabetic activity . This could potentially lead to the development of new therapeutic agents for the treatment of diabetes.
Antiobesity Activity
Research has also indicated that some oxazole derivatives may have antiobesity activity . This could open up new avenues for the treatment of obesity.
Antioxidant Activity
Oxazole derivatives have been found to exhibit antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Use in Synthesis of New Chemical Entities
Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities which drew the attention of researchers round the globe to synthesize various oxazole derivatives and screen them for their various biological activities .
Future Directions
Oxazole-based molecules, including “5-(3-fluoro-4-methoxyphenyl)oxazole”, are becoming a significant heterocyclic nucleus, leading researchers globally to synthesize diverse oxazole derivatives . The aim is to look for potential oxazole-based medicinal compounds, which are valuable information for drug discovery and synthesis .
Mechanism of Action
Target of Action
Oxazole derivatives have been known to interact with a wide range of biological targets, contributing to their diverse biological activities .
Mode of Action
It’s worth noting that oxazole derivatives have been reported to exhibit antimicrobial and antitubercular activities . These activities are often supported by molecular docking to gain insights into the mode of inhibition of certain enzymes .
Biochemical Pathways
Oxazole derivatives have been known to influence a variety of biological pathways due to their broad spectrum of biological activities .
Result of Action
Oxazole derivatives have been reported to exhibit a range of biological activities, including antimicrobial and antitubercular activities .
properties
IUPAC Name |
5-(3-fluoro-4-methoxyphenyl)-1,3-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FNO2/c1-13-9-3-2-7(4-8(9)11)10-5-12-6-14-10/h2-6H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEYSOUSWBADDTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CN=CO2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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